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Compound of Interest

Compound Name: NDI-091143

Cat. No.: B609514 Get Quote

NDI-091143 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of NDI-091143, a

potent, allosteric inhibitor of human ATP-citrate lyase (ACLY).

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of NDI-091143?

A: For long-term storage, the solid form of NDI-091143 should be stored at -20°C.[1][2][3]

Under these conditions, it is stable for at least three to four years.[1][2][3][4] For short-term

storage, such as a few days to weeks, it can be kept at 0-4°C.[5]

Q2: What is the best way to store NDI-091143 in solvent?

A: Stock solutions of NDI-091143, typically prepared in DMSO, should be aliquoted to avoid

repeated freeze-thaw cycles and stored at -80°C for long-term stability (up to 1 year).[6][7][8]

For shorter periods (up to 6 months), storage at -20°C is also acceptable.[3][8] Some suppliers

suggest that for very short-term use (within one week), aliquots can be stored at 4°C.[6]

Q3: How should NDI-091143 be shipped?

A: NDI-091143 is generally considered stable enough for shipping at ambient room

temperature for a few weeks, including the time spent in customs.[2][5] However, some

suppliers may ship with blue ice.[6]
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Q4: Is NDI-091143 sensitive to light or moisture?

A: While specific photostability and hygroscopicity data for NDI-091143 are not publicly

available, general laboratory best practices for handling small molecule inhibitors should be

followed. This includes storing the compound in a tightly sealed container, in a dry environment,

and protecting it from direct light. For solutions in DMSO, it is recommended to use fresh,

moisture-free DMSO, as absorbed moisture can reduce the solubility of the compound.[2][7]

Q5: What is the recommended solvent for preparing stock solutions?

A: The most commonly recommended solvent for NDI-091143 is Dimethyl Sulfoxide (DMSO).

[1][2][6][7] Solubility in DMSO is reported to be high, for instance, 91 mg/mL (200.51 mM) or

125 mg/mL (275.43 mM).[6][9] Sonication or warming in a water bath (e.g., to 37°C or 50°C)

can be used to aid dissolution.[6][7][9]

Q6: Are there established protocols for in vivo formulations?

A: Yes, several formulations for in vivo use have been described. One common formulation

consists of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline.[6] Another suggested

formulation is 5% DMSO, 40% PEG300, 5% Tween 80, and 50% ddH2O.[2] It is recommended

to prepare these formulations fresh for immediate use.[7]

Stability and Storage Conditions Summary
Form

Storage
Temperature

Duration Citations

Solid (Powder) -20°C ≥ 3-4 years [1][2][3][4]

4°C 2 years [3][4]

In Solvent (DMSO) -80°C 1 year [6][7][8]

-20°C 1-6 months [2][3][7][9]

4°C Up to 1 week [6]

Experimental Protocols
Protocol for Preparation of NDI-091143 Stock Solution (10 mM in DMSO)
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Materials: NDI-091143 powder, anhydrous DMSO, sterile microcentrifuge tubes.

Calculation: Determine the required mass of NDI-091143 for the desired volume and

concentration. The molecular weight of NDI-091143 is 453.84 g/mol .

Procedure:

Weigh the calculated amount of NDI-091143 powder and place it in a sterile

microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to the tube.

To facilitate dissolution, the solution can be gently warmed in a 37°C water bath and

sonicated for a short period.[9]

Vortex until the solid is completely dissolved.

Storage: Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles and

store at -80°C.[6][7][8]

Protocol for In Vivo Formulation (Example)

This is an example protocol based on a commonly cited formulation. Researchers should

optimize the formulation based on their specific experimental needs.

Materials: NDI-091143 stock solution in DMSO, PEG300, Tween 80, Saline (0.9% NaCl).

Procedure:

In a sterile tube, add 10% of the final volume of DMSO containing the dissolved NDI-
091143.

Sequentially add 40% of the final volume of PEG300 and mix thoroughly until the solution

is clear.

Add 5% of the final volume of Tween 80 and mix again until the solution is clear.

Finally, add 45% of the final volume of saline and mix to achieve a homogeneous solution.
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It is recommended to prepare this formulation fresh just before use.[6][7]

Visualizations
ATP-Citrate Lyase (ACLY) Signaling Pathway

The following diagram illustrates the central role of ATP-Citrate Lyase (ACLY) in cellular

metabolism, linking glucose metabolism to the synthesis of fatty acids and cholesterol. NDI-
091143 acts as an allosteric inhibitor of ACLY.
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Caption: Role of ACLY in metabolism and its inhibition by NDI-091143.

Troubleshooting Logic for NDI-091143 Experiments

This workflow provides a logical approach to troubleshooting common issues encountered

when using NDI-091143.
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Compound Integrity Checks Protocol Review System Health

Experiment with NDI-091143
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Caption: A logical workflow for troubleshooting NDI-091143 experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b609514?utm_src=pdf-body-img
https://www.benchchem.com/product/b609514?utm_src=pdf-body
https://www.benchchem.com/product/b609514?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. ATP Citrate Lyase: a new player linking skeletal muscle metabolism and epigenetics -
PMC [pmc.ncbi.nlm.nih.gov]

2. selleckchem.com [selleckchem.com]

3. NDI-091143 | ATP-citrate lyase (ACLY) inhibitor | CAS 2375840-87-0 | Buy NDI091143
from Supplier InvivoChem [invivochem.com]

4. medchemexpress.com [medchemexpress.com]

5. NDI-091143 | ATP Citrate Lyase | TargetMol [targetmol.com]

6. glpbio.com [glpbio.com]

7. aacrjournals.org [aacrjournals.org]

8. journals.asm.org [journals.asm.org]

9. rrml.ro [rrml.ro]

To cite this document: BenchChem. [NDI-091143 stability and storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609514#ndi-091143-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5866763/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5866763/
https://www.selleckchem.com/products/ndi-091143.html
https://www.invivochem.com/ndi091143.html
https://www.invivochem.com/ndi091143.html
https://www.medchemexpress.com/ndi-091143.html
https://www.targetmol.com/compound/ndi-091143
https://www.glpbio.com/research-area/others/atp-citrate-lyase.html
https://aacrjournals.org/cancerres/article/68/20/8547/541248/ATP-Citrate-Lyase-Activation-and-Therapeutic
https://journals.asm.org/doi/10.1128/jvi.02363-14
https://www.rrml.ro/articole/2008/2008_3_2.pdf
https://www.benchchem.com/product/b609514#ndi-091143-stability-and-storage-conditions
https://www.benchchem.com/product/b609514#ndi-091143-stability-and-storage-conditions
https://www.benchchem.com/product/b609514#ndi-091143-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609514?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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